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Compound of Interest

Compound Name: 4-Amino-3-hydroxybenzoic acid

Cat. No.: B142376

Essential Safety and Handling Guide for 4-
Amino-3-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-3-hydroxybenzoic acid (CAS No. 2374-03-0). Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Amino-3-hydroxybenzoic acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1][2]

Causes skin irritation (Skin irritation, Category 2)[1][2][3]

Causes serious eye irritation (Eye irritation, Category 2)[1][2][3]

May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3)

[1]3]

The following personal protective equipment is mandatory when handling this substance.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles conforming to EN 166
(EU) or NIOSH (US)
standards. A face shield may
be required if there is a risk of

splashing.

Protects against splashes and
airborne particles that can

cause serious eye irritation[1]

[4].

Skin Protection

Nitrile gloves (minimum
thickness of 0.11 mm). Wear
appropriate protective clothing,
such as a fully buttoned lab

coat, to prevent skin exposure.

Prevents skin contact with the
chemical, which is known to

cause skin irritation[1][3][4].

Respiratory Protection

A NIOSH-approved N95 dust
mask or a full-face respirator
should be used if dust is
generated or if exposure limits
are exceeded. All handling of
solids that may generate dust
should be conducted in a

certified chemical fume hood.

Protects against the inhalation
of dust or aerosols, which may

cause respiratory irritation[1]

[4].

Footwear

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

weighing or transferring the solid material.

2. Personal Decontamination and Hygiene:

Wash hands thoroughly after handling the chemical[1].

Always handle 4-Amino-3-hydroxybenzoic acid in a well-ventilated area[1].

Use a certified chemical fume hood for all operations that may generate dust, such as
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Do not eat, drink, or smoke in the laboratory where this chemical is being handled[1].

Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse[1][5].

. First-Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell[1][3].

If on skin: Immediately wash the affected area with plenty of soap and water. If skin irritation
occurs, seek medical advice[1][3][5].

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice/attention[1][3][5].

If swallowed: Rinse mouth with water. Get medical help[1][3].

Disposal Plan

Chemical Waste: Dispose of 4-Amino-3-hydroxybenzoic acid and any contaminated
materials in a designated, labeled hazardous waste container. Disposal must be in
accordance with all applicable federal, state, and local environmental regulations[1]. Do not
empty into drains[3].

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the
designated solid hazardous waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Chemical Spill Workflow

The following diagram outlines the procedural steps for responding to a chemical spill of 4-

Amino-3-hydroxybenzoic acid.
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Phase 1: Initial Response
IMMEDIATE RESPONSE

Phase 2: Containment

Evacuate Immediate Area

Alert Others & Restrict Access |

Don Appropriate PPE | SPILL CONTAINMENT

Phase 3: Cleanup

Cover with Inert Absorbent Material

(e.g., sand, vermiculite) CLEANUP & DECONTAMINATION

Carefully Sweep/Scoop into
Hazardous Waste Container
Clean Spill Area with Soap & Water

'

Dispose of all Contaminated Materials
as Hazardous Waste

Prevent Entry into Drains/Waterways

Click to download full resolution via product page

Caption: Workflow for Handling a Chemical Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.echemi.com/sds/4-amino-3-hydroxybenzoicacid-pid_Seven15387.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-hydroxybenzoic-acid
https://georganics.sk/wp-content/uploads/2021/05/4-Amino-3-hydroxybenzoic-acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_4_Amino_3_cyclopropylbenzoic_Acid.pdf
https://www.tcichemicals.com/IN/en/p/A1194
https://www.tcichemicals.com/IN/en/p/A1194
https://www.benchchem.com/product/b142376#personal-protective-equipment-for-handling-4-amino-3-hydroxybenzoic-acid
https://www.benchchem.com/product/b142376#personal-protective-equipment-for-handling-4-amino-3-hydroxybenzoic-acid
https://www.benchchem.com/product/b142376#personal-protective-equipment-for-handling-4-amino-3-hydroxybenzoic-acid
https://www.benchchem.com/product/b142376#personal-protective-equipment-for-handling-4-amino-3-hydroxybenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

